Cas no 2227852-05-1 ((3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227852-05-1
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6206899
• PubChem ID: 165836502
• Update Time: 2025-10-29

(3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1938753
• 2227852-05-1

• Inchi： 1S/C10H11BrO4/c1-15-10-6(3-2-4-7(10)11)8(12)5-9(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： PYJOKQCZTQWWHI-MRVPVSSYSA-N
• SMILES： BrC1=CC=CC(=C1OC)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227852-05-1)

(3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227852-05-1) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and methoxylated aromatic ring, a hydroxyl group, and a carboxylic acid moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid is synthesized through a series of well-defined chemical reactions, ensuring high enantiomeric purity. The chiral center at the third carbon atom is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. The synthesis typically involves the asymmetric reduction of a prochiral ketone or the use of chiral auxiliaries to achieve the desired stereochemistry.

Recent studies have highlighted the potential of (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have antioxidant effects, which may contribute to its protective role against oxidative stress-related diseases.

In the context of neurodegenerative disorders, (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid has shown promise in preclinical studies. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing neuronal apoptosis and improving cognitive function in animal models of Alzheimer's disease.

The pharmacokinetic properties of (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid have also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.

In terms of safety, preliminary toxicological studies have indicated that (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety assessments are essential before it can be advanced to clinical trials. Ongoing preclinical studies are focused on evaluating its long-term safety and potential side effects.

The potential applications of (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid extend beyond its anti-inflammatory and neuroprotective properties. Recent research has explored its role in cancer therapy. A study published in the Cancer Research journal reported that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In conclusion, (3R)-3-(3-bromo-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227852-05-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action, pharmacokinetics, and safety profile will be crucial for realizing its full therapeutic potential.